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Compound of Interest

Compound Name: N-ethyl carbazole

Cat. No.: B1664220

For Researchers, Scientists, and Drug Development Professionals

N-ethyl carbazole (NEC) and its derivatives have emerged as a versatile and highly promising
class of organic compounds. With applications spanning from advanced electronic materials to
potential therapeutic agents, a thorough understanding of their synthesis, properties, and
experimental protocols is crucial for researchers in diverse scientific fields. This technical guide
provides an in-depth literature review of N-ethyl carbazole, summarizing key quantitative data,
detailing experimental methodologies, and visualizing complex processes to facilitate further
research and development.

Physicochemical Properties

N-ethyl carbazole is a solid, stable heterocyclic aromatic compound. A summary of its key
physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of N-Ethyl Carbazole
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Property Value

Molecular Formula Ci4H13N

Molecular Weight 195.26 g/mol

Melting Point 68-70 °C

Boiling Point 190 °C

Density 1.06148 g/cm3

Solubility Soluble in DMSO, insoluble in water.

White to gray to brown powder or colorless flaky

Appearance
crystals.[1][2]

Synthesis of N-Ethyl Carbazole

The synthesis of N-ethyl carbazole is a well-established process, with several methods
reported in the literature. A common and efficient approach involves the N-alkylation of
carbazole.

Detailed Experimental Protocol: N-Alkylation of
Carbazole

This protocol is based on a phase-transfer catalysis method, which offers high yields and purity.

Materials:

Carbazole (96%)

Toluene

Potassium hydroxide (KOH)

Benzyltriethylammonium chloride (phase-transfer catalyst)

Bromoethane
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» Absolute ethanol (for recrystallization)

Procedure:

In a reaction kettle, add 300 kg of toluene, 100 kg of 96% carbazole, 120 kg of KOH, and 1.5
kg of benzyltriethylammonium chloride.

e Begin stirring the mixture and add 80 kg of bromoethane dropwise over 45 minutes.
o Heat the reaction mixture to 80°C and maintain this temperature for 5 hours.

» After the reaction is complete, transfer the mother liquor to a distillation pot and evaporate
the toluene.

e Add absolute ethanol to the residue to recrystallize the product.
 Filter and dry the crystals to obtain N-ethyl carbazole.

This method has been reported to yield N-ethyl carbazole with a purity of 99.74% and a yield
of 98.3%.[3]

Applications in Organic Electronics

N-ethyl carbazole and its derivatives are extensively used as building blocks for organic
electronic materials due to their excellent hole-transporting properties, thermal stability, and
tunable electronic characteristics.[4][5] They are key components in Organic Light-Emitting
Diodes (OLEDs) and perovskite solar cells (PSCs).

Hole-Transporting Materials (HTMs) in Perovskite Solar
Cells

N-ethyl carbazole-containing molecules have been successfully employed as hole-
transporting materials (HTMs) in perovskite solar cells, often exhibiting improved performance
and stability compared to the widely used spiro-OMeTAD.

Table 2: Performance of Perovskite Solar Cells with N-Ethyl Carbazole-Based HTMs
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HTM based on N- Power Conversion . Glass Transition
o Hole Mobility

Ethyl Carbazole Efficiency (PCE) (cm?IVs) Temperature (Tg)
cm?/Vs

Derivative (%) (°C)

) Higher than spiro-

spiro-carbazole 22.01 196
OMeTAD

SC 21.76 Not specified Not specified

X25 17.4 Not specified Not specified

Note: The performance of spiro-OMeTAD is often used as a benchmark, with reported PCEs
around 20-21%.[6][7][8][9]

The following is a generalized spin-coating protocol for the fabrication of a planar perovskite

solar cell.

Materials:

e FTO-coated glass substrates

e SnO:2 colloid solution

e Perovskite precursor solution (e.g., a mixture of Pblz, FAI, MABr, and Csl in DMF/DMSO)

* N-ethyl carbazole-based HTM solution (e.g., spiro-carbazole in chlorobenzene with
additives like Li-TFSI and t-BP)

e Gold or silver for top electrode
Procedure:

o Substrate Cleaning: Clean the FTO-coated glass substrates sequentially in an ultrasonic
bath with detergent, deionized water, acetone, and isopropanol. Dry the substrates with a
nitrogen stream.

o Electron Transport Layer (ETL) Deposition: Deposit a layer of SnO2 on the FTO substrate by
spin-coating the colloid solution, followed by annealing.
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o Perovskite Layer Deposition: In a nitrogen-filled glovebox, spin-coat the perovskite precursor
solution onto the ETL. The spin speed and time are critical parameters to control the film
thickness and quality. Anneal the film to promote crystallization.

o Hole-Transport Layer (HTL) Deposition: Spin-coat the N-ethyl carbazole-based HTM

solution on top of the perovskite layer.

» Top Electrode Deposition: Deposit the metal top electrode (e.g., gold or silver) by thermal

evaporation through a shadow mask.
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Host Materials in Organic Light-Emitting Diodes

(OLEDS)

Derivatives of N-ethyl carbazole are also utilized as host materials in the emissive layer of

OLEDs, where they facilitate efficient energy transfer to guest emitter molecules.

Table 3: Performance of OLEDs Utilizing N-Ethyl Carbazole Derivatives

N-Ethyl Carbazole

External Quantum

L Role Efficiency (EQE) Luminance (cd/m?)
Derivative
(%)
Cz(PhCF3)2 Emissive Layer Not specified Not specified
Cz(PhB2z)2 Emissive Layer Not specified Not specified
VPEC Host 25.3 Not specified
Materials:

¢ ITO-coated glass substrates

o PEDOT:PSS solution (for hole injection layer)

o Emissive layer solution (containing an N-ethyl carbazole-based host and an appropriate

guest emitter dissolved in a solvent like toluene)

o Electron transport layer material (e.g., TPBI)

» Electron injection layer material (e.g., LiF)

e Aluminum (for cathode)

Procedure:

o Substrate Preparation: Clean and pattern the ITO-coated glass substrates.
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Hole Injection Layer (HIL) Deposition: Spin-coat a thin layer of PEDOT:PSS onto the ITO and
anneal to remove residual water.

Emissive Layer (EML) Deposition: In an inert atmosphere (e.g., a glovebox), spin-coat the
emissive layer solution onto the HIL. The thickness of this layer is crucial for device
performance. Anneal the substrate to remove the solvent.

Electron Transport and Injection Layer Deposition: Sequentially deposit the electron
transport layer (e.g., TPBi) and the electron injection layer (e.g., LiF) via thermal evaporation.

Cathode Deposition: Deposit the aluminum cathode by thermal evaporation.

Encapsulation: Encapsulate the device to protect it from atmospheric moisture and oxygen.
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Polymerization of N-Ethyl Carbazole

Poly(N-ethyl carbazole) (PEC) is a conjugated polymer with interesting electro- and
photoactive properties. Photoinduced step-growth polymerization is a modern and efficient
method for its synthesis.

Mechanism of Photoinduced Step-Growth
Polymerization
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The polymerization is initiated by the photoexcitation of N-ethyl carbazole in the presence of
an oxidizing salt, such as diphenyl iodonium hexafluorophosphate (Phzl*PFs™).

N-Ethyl Carbazole (NEC)

NEC Radical Cation (NEC*e)

@zaﬁon & Proton Release

ropagation
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Characterization Techniques

A variety of analytical techniques are employed to characterize N-ethyl carbazole and its

derivatives.

Cyclic Voltammetry (CV)

Cyclic voltammetry is used to investigate the electrochemical properties of these compounds,
such as their oxidation and reduction potentials, which are crucial for determining their HOMO
and LUMO energy levels.
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Experimental Setup:

» Potentiostat: A computer-controlled potentiostat is used to apply the potential and measure
the current.

o Three-Electrode Cell: A standard three-electrode setup is employed, consisting of a working
electrode (e.g., platinum or glassy carbon), a counter electrode (e.g., platinum wire), and a
reference electrode (e.g., Ag/AgCl).

» Electrolyte: A supporting electrolyte, such as tetrabutylammonium hexafluorophosphate
(TBAPFes), is dissolved in a suitable solvent (e.g., dichloromethane or acetonitrile).

e Procedure: The N-ethyl carbazole derivative is dissolved in the electrolyte solution. The
potential is then swept between two set values, and the resulting current is measured.

Time-of-Flight (TOF) Mobility Measurement

The time-of-flight technique is a direct method to determine the charge carrier mobility of a
material.

Experimental Setup:

o Sample: The N-ethyl carbazole-based material is prepared as a thin film sandwiched
between two electrodes.

e Pulsed Laser: A pulsed laser is used to generate charge carriers near one of the electrodes.

¢ Voltage Source and Oscilloscope: A voltage is applied across the sample to drift the charge
carriers, and an oscilloscope is used to measure the transient photocurrent.

e Procedure: A short pulse of light creates a sheet of charge carriers. Under the applied
electric field, these carriers drift across the sample to the collecting electrode. The time it
takes for the carriers to traverse the sample (the transit time) is measured from the
photocurrent transient. The mobility (u) is then calculated using the formula:

n=d2/ (V*t)

where d is the film thickness, V is the applied voltage, and t: is the transit time.
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Conclusion

N-ethyl carbazole and its derivatives represent a cornerstone in the development of advanced
organic materials. Their facile synthesis, coupled with their exceptional electronic and
photophysical properties, has led to significant advancements in the fields of organic
electronics and polymer chemistry. The detailed experimental protocols and compiled
gquantitative data in this guide are intended to serve as a valuable resource for researchers,
enabling them to build upon the existing body of knowledge and explore new frontiers in the
application of this versatile class of compounds. The provided visualizations of key processes
aim to offer a clearer understanding of the underlying mechanisms, fostering innovation in the
design and synthesis of next-generation materials based on the N-ethyl carbazole core.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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